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Compound of Interest

Compound Name: Fmoc-Glu(OtBu)-OPfp

Cat. No.: B557589 Get Quote

Core Chemical Properties and Structure
Fmoc-Glu(OtBu)-OPfp is a pre-activated amino acid derivative designed for efficient

incorporation of glutamic acid into a growing peptide chain during Fmoc-based solid-phase

peptide synthesis. The molecule integrates three key functional components:

The Fmoc (9-fluorenylmethoxycarbonyl) group: An alkali-labile protecting group for the α-

amino moiety, allowing for stepwise elongation of the peptide chain under mild conditions.[1]

The tert-butyl (OtBu) group: An acid-labile protecting group for the side-chain carboxyl

function of glutamic acid, ensuring its stability during peptide chain assembly and enabling

orthogonal deprotection strategies.[1]

The pentafluorophenyl (OPfp) ester: A highly reactive activating group for the α-carboxyl

function, facilitating rapid and efficient amide bond formation.[2][3]

The strong electron-withdrawing nature of the five fluorine atoms on the phenyl ring makes the

pentafluorophenoxy group an excellent leaving group, thus accelerating the nucleophilic attack

by the free amino group of the resin-bound peptide.[2][4]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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